Cas no 1432060-81-5 (5-Bromo-3-fluoro-thiophene-2-carboxylic acid)

5-Bromo-3-fluoro-thiophene-2-carboxylic acid structure
1432060-81-5 structure
Product Name:5-Bromo-3-fluoro-thiophene-2-carboxylic acid
CAS No:1432060-81-5
MF:C5H2BrFO2S
MW:225.04
CID:2124805
PubChem ID:119086253
Update Time:2024-11-06

5-Bromo-3-fluoro-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-fluorothiophene-2-carboxylic acid
    • 5-Bromo-3-fluoro-thiophene-2-carboxylic acid
    • AK402136
    • 2-Thiophenecarboxylic acid, 5-bromo-3-fluoro-
    • CID 119086253
    • MFCD23379641
    • AT22754
    • AKOS027383929
    • CS-0376858
    • SCHEMBL20894252
    • 1432060-81-5
    • DA-10321
    • 5-Bromo-3-fluorothiophene-2-carboxylicacid
    • EN300-117527
    • Inchi： 1S/C5H2BrFO2S/c6-3-1-2(7)4(10-3)5(8)9/h1H,(H,8,9)
    • InChI Key： ONHOZYXSDNJTIZ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=C(C(=O)O)S1)F

Computed Properties

  • Exact Mass: 223.89429g/mol
  • Monoisotopic Mass: 223.89429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 2.6

Experimental Properties

  • Density: 2.012±0.06 g/cm3(Predicted)
  • Boiling Point: 304.6±42.0 °C(Predicted)
  • pka: 3.03±0.10(Predicted)

5-Bromo-3-fluoro-thiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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5-Bromo-3-fluorothiophene-2-carboxylic acid
 1432060-81-5 97%
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 1432060-81-5 95%
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Enamine
EN300-117527-0.25g
5-bromo-3-fluorothiophene-2-carboxylic acid
 1432060-81-5 95%
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Enamine
EN300-117527-0.5g
5-bromo-3-fluorothiophene-2-carboxylic acid
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Enamine
EN300-117527-1.0g
5-bromo-3-fluorothiophene-2-carboxylic acid
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Enamine
EN300-117527-2.5g
5-bromo-3-fluorothiophene-2-carboxylic acid
 1432060-81-5 95%
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Enamine
EN300-117527-5.0g
5-bromo-3-fluorothiophene-2-carboxylic acid
 1432060-81-5 95%
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Enamine
EN300-117527-10.0g
5-bromo-3-fluorothiophene-2-carboxylic acid
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Enamine
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